Cas no 99865-14-2 (Benzenepropanal, 2-acetyl-)

• Product Name: Benzenepropanal, 2-acetyl-
• CAS No: 99865-14-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 832762
• PubChem ID: 15350137
• Update Time: 2025-04-19

Benzenepropanal, 2-acetyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2-acetyl-
• 2-ACETYL-BENZENEPROPANAL
• 3-(2-Acetylphenyl)propanal
• AKOS005216871
• 99865-14-2
• Benzenepropanal,2-acetyl-

• Inchi： 1S/C11H12O2/c1-9(13)11-7-3-2-5-10(11)6-4-8-12/h2-3,5,7-8H,4,6H2,1H3
• InChI Key： BPRSTTBCUGWYAF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1CCC=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 291.953°C at 760 mmHg
• Flash Point: 108.852°C
• Refractive Index: 1.516